Cas no 901021-59-8 (8-ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901021-59-8
• MF: C₂₅H₂₀FN₃O
• MW: 397.444209098816
• CID: 6252027
• PubChem ID: 20852692
• Update Time: 2025-11-06

8-ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• 8-ethoxy-1-(4-fluorophenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• F3407-1428
• AKOS001796212
• 8-ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 8-Ethoxy-1-(4-fluoro-phenyl)-3-p-tolyl-1H-pyrazolo[4,3-c]quinoline
• 901021-59-8
• 8-ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline

• Inchi： 1S/C25H20FN3O/c1-3-30-20-12-13-23-21(14-20)25-22(15-27-23)24(17-6-4-16(2)5-7-17)28-29(25)19-10-8-18(26)9-11-19/h4-15H,3H2,1-2H3
• InChI Key： HZTOTPQOXGQBLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C3C=C(C=CC=3N=CC=2C(C2C=CC(C)=CC=2)=N1)OCC

Computed Properties

• Exact Mass: 397.15904043g/mol
• Monoisotopic Mass: 397.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 8-ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

8-Ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline: A Comprehensive Overview

The compound with CAS No. 901021-59-8, commonly referred to as 8-Ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural features and potential applications in drug development and advanced materials. The pyrazolo[4,3-c]quinoline core of this molecule is particularly notable for its aromaticity and ability to form stable complexes with metal ions, making it a valuable component in various research and industrial contexts.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its effectiveness against a wide range of bacterial and fungal strains. Researchers have found that the ethoxy group at position 8 plays a crucial role in enhancing the molecule's solubility and bioavailability, which are critical factors for its potential use in pharmaceutical applications. Additionally, the fluorophenyl group at position 1 contributes to the molecule's stability and selectivity, making it a promising candidate for targeted drug delivery systems.

In terms of synthesis, the compound is typically derived from a multi-step process involving the condensation of aromatic rings and subsequent functionalization. The methylphenyl group at position 3 is introduced through a Friedel-Crafts alkylation reaction, which ensures the stability of the aromatic system while maintaining the molecule's reactivity. This synthesis pathway has been optimized in recent years to improve yield and reduce production costs, making it more accessible for large-scale applications.

The pyrazolo[4,3-c]quinoline framework has also been explored for its potential in optoelectronic devices. Studies have shown that this compound exhibits excellent photoluminescence properties, which make it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells. The incorporation of the ethoxy group further enhances its electronic properties by modifying the energy levels of the molecule, thereby improving its performance in these devices.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly characteristics. Research indicates that the molecule undergoes slow degradation under aerobic conditions, which raises concerns about its long-term impact on ecosystems. However, ongoing studies are focused on developing more sustainable synthesis methods and recycling strategies to mitigate these environmental risks.

In conclusion, 8-Ethoxy-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901021-59-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in both academic research and industrial settings. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an even more pivotal role in shaping future innovations in materials science and pharmaceutical development.